N-(3-ethylphenyl)morpholine-4-carboxamide

• IUPAC Name: N-(3-ethylphenyl)morpholine-4-carboxamide
• InChI: InChI=1S/C13H18N2O2/c1-2-11-4-3-5-12(10-11)14-13(16)15-6-8-17-9-7-15/h3-5,10H,2,6-9H2,1H3,(H,14,16)
• InChI Key: AMWFKWQEHOOMJB-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=CC=C1)NC(=O)N2CCOCC2
• Molecular Formula: C13H18N2O2
• Molecular Weight: 234.29 g/mol

Description

N-(3-ethylphenyl)morpholine-4-carboxamide is a chemical compound that belongs to the class of morpholine derivatives. These compounds are known for their diverse biological activities and applications in various fields, including medicinal chemistry and material science. The structure of this compound consists of a morpholine ring attached to a carboxamide group, which is further connected to a 3-ethylphenyl group.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of N-(3-ethylphenyl)morpholine-4-carboxamide typically involves the reaction of 3-ethylphenylamine with morpholine-4-carboxylic acid. The reaction is carried out in the presence of a coupling agent such as dicyclohexylcarbodiimide (DCC) and a catalyst like 4-dimethylaminopyridine (DMAP). The reaction mixture is stirred at room temperature for several hours until the desired product is formed .

Industrial Production Methods: In an industrial setting, the production of this compound can be scaled up by using continuous flow reactors. These reactors allow for precise control of reaction conditions, leading to higher yields and purity of the final product. The use of automated systems also reduces the risk of human error and increases the efficiency of the production process .

Chemical Reactions Analysis

Types of Reactions: N-(3-ethylphenyl)morpholine-